2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-[4-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• InChI: InChI=1S/C11H12ClNO2/c12-6-11(15)13-5-4-9-8(7-14)2-1-3-10(9)13/h1-3,14H,4-7H2
• InChI Key: OTDBHERGWFPHJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC(=C21)CO)C(=O)CCl
• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol

Description

“2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one” is a chemical compound that belongs to the class of indole derivatives. Indole derivatives are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have been found in many important synthetic drug molecules.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-inflammatory Agents : A series of derivatives including 2-Chloro-1-(indoline-1-yl) ethanone were synthesized and evaluated for their anti-inflammatory activity in wistar albino rats using the carrageenan induced Rat Hind Paw Edema model (Rehman, Saini, & Kumar, 2022).

Antibacterial and Antifungal Activities

• Antimicrobial Activity : Novel 1H-Indole derivatives, including 2-chloro-1-(indoline-1-yl) ethanone, were synthesized and showed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against strains like Aspergillus niger and Candida albicans (Anonymous Author, 2020).

Spectral Characteristics and Structure

• Synthesis and Isomerization : A study detailed the synthesis of 2-hydroxy-1-aryl-2-(indol-3-yl)ethan-1-ones and their isomerization, providing spectral tests of the isomers' structures (Shtamburg et al., 2018).

Organic Thin Film Transistors

• Electron-Acceptor in Polymers : 3,3'-(Ethane-1,2-diylidene)bis(indolin-2-one) was used as a new electron-acceptor building block for conjugated polymers, showing p-type semiconductor performance in organic thin film transistors (Chen et al., 2014).

Antimicrobial Activity of Derivatives

• Synthesis and Antimicrobial Evaluation : Synthesis of various substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazide, which were characterized and screened for antimicrobial activity, revealed significant effects (Prasad, 2017).

Mechanism of Action

Target of Action

It is known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The interaction of 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one with its targets could result in changes that contribute to its biological effects.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . The downstream effects of these pathways could contribute to the observed biological activities of this compound.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound could have a variety of molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to exhibit antiviral, anti-inflammatory, anticancer, and antimicrobial activities . These interactions are often mediated through binding to specific receptors or enzymes, leading to inhibition or activation of their biochemical pathways.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to affect cancer cell proliferation, apoptosis, and metastasis . Additionally, this compound may impact the expression of genes involved in inflammatory responses and immune regulation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, indole derivatives have been shown to inhibit acetylcholine esterase, an enzyme involved in neurotransmission . This binding interaction can result in changes in gene expression and subsequent cellular responses. The molecular mechanism of this compound is complex and involves multiple pathways and targets.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that indole derivatives can undergo degradation over time, leading to changes in their biological activity . In vitro and in vivo studies have demonstrated that the effects of this compound can vary depending on the duration of exposure and the stability of the compound.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. Different dosages can lead to varying biological responses, including therapeutic and toxic effects. For example, higher doses of indole derivatives have been associated with increased cytotoxicity and adverse effects . Understanding the dosage effects is essential for determining the therapeutic window and safety profile of this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. Indole derivatives have been reported to affect the metabolism of amino acids, lipids, and carbohydrates . These interactions can lead to changes in cellular energy production and overall metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments . Understanding the transport and distribution mechanisms is crucial for predicting the pharmacokinetics and biodistribution of this compound.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . The localization can influence the interactions with other biomolecules and the overall biological effects of this compound.